![molecular formula C15H15N3O3S B7352974 (1R,3S,5R)-N-quinolin-5-ylsulfonyl-2-azabicyclo[3.1.0]hexane-3-carboxamide](/img/structure/B7352974.png)
(1R,3S,5R)-N-quinolin-5-ylsulfonyl-2-azabicyclo[3.1.0]hexane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1R,3S,5R)-N-quinolin-5-ylsulfonyl-2-azabicyclo[3.1.0]hexane-3-carboxamide, also known as QNB, is a synthetic compound that has been widely used in scientific research due to its unique properties. QNB is a bicyclic compound that belongs to the family of azabicyclo compounds. It has a quinoline ring system that is attached to a bicyclic hexane ring system. The compound has a molecular formula of C20H21N3O3S and a molecular weight of 395.47 g/mol.
Mechanism of Action
(1R,3S,5R)-N-quinolin-5-ylsulfonyl-2-azabicyclo[3.1.0]hexane-3-carboxamide is a potent antagonist of the muscarinic acetylcholine receptor, which is a G protein-coupled receptor that is widely distributed throughout the body. The receptor is involved in a variety of physiological processes, including the regulation of heart rate, smooth muscle contraction, and cognitive function. This compound binds to the receptor with high affinity and inhibits its activation by acetylcholine, leading to a decrease in the downstream signaling pathways.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of acetylcholine-induced contractions of smooth muscle, the inhibition of potassium channel activity in the heart, and the modulation of dopamine release in the brain. It has also been shown to have a neuroprotective effect in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (1R,3S,5R)-N-quinolin-5-ylsulfonyl-2-azabicyclo[3.1.0]hexane-3-carboxamide in lab experiments is its high affinity for the muscarinic acetylcholine receptor, which allows for precise and specific modulation of the receptor's activity. However, one of the limitations of using this compound is its potential to bind to other receptors or proteins in the body, leading to off-target effects.
Future Directions
There are several potential future directions for research involving (1R,3S,5R)-N-quinolin-5-ylsulfonyl-2-azabicyclo[3.1.0]hexane-3-carboxamide. One area of interest is the development of more selective muscarinic receptor antagonists that can be used to study the specific functions of individual receptor subtypes. Another area of interest is the use of this compound as a tool in drug discovery, particularly for the development of new treatments for neurological disorders. Additionally, the potential use of this compound in the treatment of cancer is an area of ongoing research.
Synthesis Methods
(1R,3S,5R)-N-quinolin-5-ylsulfonyl-2-azabicyclo[3.1.0]hexane-3-carboxamide can be synthesized using a variety of methods, including the use of palladium-catalyzed coupling reactions, Suzuki-Miyaura coupling reactions, and Buchwald-Hartwig amination reactions. One of the most commonly used methods involves the reaction of 2-azabicyclo[3.1.0]hexane-3-carboxylic acid with quinoline-5-sulfonyl chloride in the presence of a base such as triethylamine.
Scientific Research Applications
(1R,3S,5R)-N-quinolin-5-ylsulfonyl-2-azabicyclo[3.1.0]hexane-3-carboxamide has been extensively studied for its potential use in the treatment of a variety of diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been used as a tool in neuroscience research to study the function of the muscarinic acetylcholine receptor.
properties
IUPAC Name |
(1R,3S,5R)-N-quinolin-5-ylsulfonyl-2-azabicyclo[3.1.0]hexane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3S/c19-15(13-8-9-7-12(9)17-13)18-22(20,21)14-5-1-4-11-10(14)3-2-6-16-11/h1-6,9,12-13,17H,7-8H2,(H,18,19)/t9-,12-,13+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKZIMLFCMDOJIM-WQAKAFBOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C1NC(C2)C(=O)NS(=O)(=O)C3=CC=CC4=C3C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H]1N[C@@H](C2)C(=O)NS(=O)(=O)C3=CC=CC4=C3C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.